Cas no 265-04-3 (1H-1,3,5-Benzotriazepine)

• Product Name: 1H-1,3,5-Benzotriazepine
• CAS No: 265-04-3
• MF: C₈H₇N₃
• MW: 145.161280870438
• CID: 1427621
• Update Time: 2024-08-15

1H-1,3,5-Benzotriazepine Chemical and Physical Properties

Names and Identifiers

• 1H-1,3,5-Benzotriazepine

• Inchi： 1S/C8H7N3/c1-2-4-8-7(3-1)10-5-9-6-11-8/h1-6H,(H,9,10,11)
• InChI Key： NQXYPTVFUVTPNV-UHFFFAOYSA-N
• SMILES： N1C2=CC=CC=C2N=CN=C1

Computed Properties

• Exact Mass: 145.06411

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 299.2±23.0 °C(Predicted)
• PSA: 41.57
• pka: 3.74±0.20(Predicted)